Cas no 1806259-01-7 (Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806259-01-7
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4837208
• Update Time: 2025-06-08

Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8ClF3INO3/c1-2-18-9(17)7-5(3-11)6(4-16-8(7)15)19-10(12,13)14/h4H,2-3H2,1H3
• InChI Key： GVGMLFVLVMANPU-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=C(CCl)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate

Recent Advances in the Study of Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806259-01-7)

Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806259-01-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and inflammatory diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate, emphasizing its role as a precursor for the development of novel kinase inhibitors. The researchers utilized a multi-step synthesis approach, starting from commercially available pyridine derivatives, and achieved a high yield of the target compound. The study also demonstrated the compound's stability under various conditions, making it a reliable building block for further chemical modifications.

In another study, researchers investigated the biological activity of derivatives synthesized from Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate. The derivatives exhibited potent inhibitory effects on specific inflammatory pathways, suggesting their potential as anti-inflammatory agents. The study, published in Bioorganic & Medicinal Chemistry Letters, highlighted the importance of the trifluoromethoxy group in enhancing the compounds' bioavailability and metabolic stability.

Further research has explored the application of this compound in the development of central nervous system (CNS) drugs. A team of scientists reported the synthesis of novel GABA receptor modulators using Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate as a key intermediate. The resulting compounds showed promising activity in preclinical models of epilepsy and anxiety disorders, as detailed in a recent issue of ACS Chemical Neuroscience.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate. Future research directions may include structural modifications to improve solubility and reduce potential toxicity. Additionally, further in vivo studies are needed to validate the therapeutic potential of these compounds in clinical settings.

In conclusion, Ethyl 4-(chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806259-01-7) continues to be a valuable tool in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Ongoing research is expected to uncover new applications and optimize its use in the development of next-generation therapeutics.